Cas no 607702-88-5 ((4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 607702-88-5
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 5821115
• PubChem ID: 6341262
• Update Time: 2025-10-22

(4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• (E)-4-((5-(4-chlorophenyl)furan-2-yl)methylene)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 4-[[5-(4-chlorophenyl)-2-furanyl]methylene]-2,4-dihydro-5-methyl-
• AKOS037490441
• F1336-0060
• SR-01000011643-1
• (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• AKOS022103884
• HMS1653C07
• 607702-88-5
• SR-01000011643
• (E)-4-((5-(4-chlorophenyl)furan-2-yl)methylene)-3-methyl-1H-pyrazol-5(4H)-one
• (4E)-4-[[5-(4-chlorophenyl)furan-2-yl]methylidene]-3-methyl-1H-pyrazol-5-one

• Inchi： 1S/C15H11ClN2O2/c1-9-13(15(19)18-17-9)8-12-6-7-14(20-12)10-2-4-11(16)5-3-10/h2-8H,1H3,(H,18,19)
• InChI Key： GIXFYNVJVPCOOV-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=CC2=CC=C(C3=CC=C(Cl)C=C3)O2)C(=O)N1

Computed Properties

• Exact Mass: 286.0509053g/mol
• Monoisotopic Mass: 286.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 9.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Analysis of (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 607702-88-5)

The compound (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 607702-88-5) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This furanyl-pyrazolone derivative exhibits a distinctive conjugated system, which contributes to its intriguing physicochemical properties and biological activity.

From a chemical perspective, the molecule features a pyrazolone core connected to a furan ring through a methylidene bridge, with the furan moiety further substituted by a 4-chlorophenyl group. This specific arrangement of functional groups creates a planar, π-conjugated system that has shown promise in various applications. Researchers have particularly focused on its potential as a pharmacophore in drug discovery, with studies suggesting possible interactions with biological targets.

Recent trends in scientific literature indicate growing interest in heterocyclic compounds like this one, especially those containing both furan and pyrazole moieties. These structural elements are known to contribute to enhanced molecular recognition properties and improved bioavailability. The presence of the chlorophenyl substituent adds an additional dimension to the compound's properties, potentially influencing its electronic characteristics and intermolecular interactions.

In the context of current research priorities, this compound aligns with several hot topics in medicinal chemistry, including the development of small molecule modulators for various biological pathways. Its structural features make it an interesting candidate for further exploration in areas such as enzyme inhibition or receptor binding studies. The compound's conjugated system also suggests potential applications in materials science, particularly in the design of organic electronic materials.

From a synthetic chemistry standpoint, the preparation of (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one typically involves condensation reactions between appropriately substituted furan derivatives and pyrazolone precursors. The E-configuration of the exocyclic double bond is particularly noteworthy, as it contributes to the molecule's overall planarity and may influence its biological activity and material properties.

Analytical characterization of this compound presents several interesting aspects. The chlorine atom in the structure provides a useful handle for various spectroscopic techniques, while the conjugated system gives rise to distinctive UV-Vis absorption characteristics. These properties make the compound amenable to detailed structural analysis using modern analytical methods, which is crucial for quality control in research applications.

The stability profile of CAS No. 607702-88-5 under various conditions has become a subject of investigation, particularly in relation to its potential applications. Understanding its degradation pathways and storage requirements is essential for researchers working with this compound. Preliminary studies suggest that proper handling and storage can maintain the compound's integrity for extended periods.

In the broader context of chemical research, compounds like (4E)-4-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one represent an important class of bioactive heterocycles. Their structural complexity and potential functionality make them valuable tools for probing biological systems and developing new materials. The specific combination of furan and pyrazolone rings in this molecule offers unique opportunities for structure-activity relationship studies.

As research into this compound continues, several key questions are being addressed by the scientific community: What are the optimal synthetic routes for its preparation? How does its structure influence its physical and chemical properties? What potential applications might emerge from further study of this molecule? These questions reflect the growing importance of such heterocyclic systems in modern chemistry.

The future directions for research on CAS No. 607702-88-5 appear promising. With increasing interest in multifunctional organic molecules, this compound's unique structural features position it as a potential candidate for various applications. Continued investigation into its properties and potential uses will undoubtedly contribute valuable knowledge to the fields of medicinal chemistry and materials science.